Cas no 2034552-89-9 (N-1-(4-ethoxy-3-fluorobenzenesulfonyl)azetidin-3-ylpyrimidin-2-amine)

• Product Name: N-1-(4-ethoxy-3-fluorobenzenesulfonyl)azetidin-3-ylpyrimidin-2-amine
• CAS No: 2034552-89-9
• MF: C₁₅H₁₇FN₄O₃S
• MW: 352.383885145187
• CID: 5844630
• PubChem ID: 121021000
• Update Time: 2025-06-23

N-1-(4-ethoxy-3-fluorobenzenesulfonyl)azetidin-3-ylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-1-(4-ethoxy-3-fluorobenzenesulfonyl)azetidin-3-ylpyrimidin-2-amine
• 2034552-89-9
• N-[1-(4-ethoxy-3-fluorobenzenesulfonyl)azetidin-3-yl]pyrimidin-2-amine
• N-(1-((4-ethoxy-3-fluorophenyl)sulfonyl)azetidin-3-yl)pyrimidin-2-amine
• F6550-4838
• N-[1-(4-ethoxy-3-fluorophenyl)sulfonylazetidin-3-yl]pyrimidin-2-amine
• AKOS026696700

• Inchi： 1S/C15H17FN4O3S/c1-2-23-14-5-4-12(8-13(14)16)24(21,22)20-9-11(10-20)19-15-17-6-3-7-18-15/h3-8,11H,2,9-10H2,1H3,(H,17,18,19)
• InChI Key： VNEUSAHKSZIJNM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)F)OCC)(N1CC(C1)NC1N=CC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 352.10053975g/mol
• Monoisotopic Mass: 352.10053975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 92.8Ų

Additional information on N-1-(4-ethoxy-3-fluorobenzenesulfonyl)azetidin-3-ylpyrimidin-2-amine

Introduction to N-1-(4-ethoxy-3-fluorobenzenesulfonyl)azetidin-3-ylpyrimidin-2-amine (CAS No. 2034552-89-9)

N-1-(4-ethoxy-3-fluorobenzenesulfonyl)azetidin-3-ylpyrimidin-2-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2034552-89-9, represents a convergence of azetidine and pyrimidine moieties, which are both well-documented scaffolds in drug discovery. The presence of a 4-ethoxy-3-fluorobenzenesulfonyl group further enhances its complexity, making it a promising candidate for further investigation.

The structural composition of N-1-(4-ethoxy-3-fluorobenzenesulfonyl)azetidin-3-ylpyrimidin-2-amine suggests potential interactions with various biological targets. The azetidine ring is known for its ability to mimic the conformational flexibility of natural amino acids, which could facilitate binding to protein receptors. Meanwhile, the pyrimidine moiety is a common pharmacophore in many therapeutic agents, particularly those targeting nucleic acid-related pathways. The combination of these features makes this compound an intriguing subject for medicinal chemistry research.

Recent advancements in computational chemistry have enabled the rapid screening of such complex molecules for their binding affinity to specific proteins. Studies have indicated that the 4-ethoxy-3-fluorobenzenesulfonyl group may play a crucial role in modulating the compound's interaction with biological targets. This region has been shown to exhibit favorable properties for drug-like characteristics, including solubility and metabolic stability, which are essential for the development of effective pharmaceuticals.

In the context of current research, N-1-(4-ethoxy-3-fluorobenzenesulfonyl)azetidin-3-ylpyrimidin-2-amine has been explored for its potential applications in treating various diseases. For instance, its structural motif resembles several known inhibitors of kinases and other enzymes involved in cancer progression. Preliminary in vitro studies have suggested that this compound may exhibit inhibitory effects on certain kinases, making it a candidate for further development as an anticancer agent.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the 4-ethoxy-3-fluorobenzenesulfonyl group is particularly critical and requires careful optimization to achieve the desired functionalization. Advances in synthetic methodologies have made it possible to streamline these processes, enabling more efficient production of complex molecules like N-(4-Ethoxy)-3-fluorobenzenesulfonyl)-azetidinyl)-pyrimidinamide.

The pharmacological profile of N-(4-Ethoxy)-3-fluorobenzenesulfonyl)-azetidinyl)-pyrimidinamide is still under active investigation, but early findings are promising. Researchers are particularly interested in its potential as a scaffold for developing novel therapeutic agents. The combination of azetidine and pyrimidine moieties offers a unique platform for designing molecules with tailored biological activities.

One area of interest is the use of this compound as a starting point for structure-based drug design. By leveraging high-resolution crystal structures of protein targets, medicinal chemists can optimize the interactions between N-(4-Ethoxy)-3-fluorobenzenesulfonyl)-azetidinyl)-pyrimidinamide and its intended biological targets. This approach has led to significant advancements in drug development and continues to be a powerful tool in modern pharmaceutical research.

The potential applications of N-(4-Ethoxy)-3-fluorobenzenesulfonyl)-azetidinyl)-pyrimidinamide extend beyond oncology. Its structural features make it a versatile scaffold that could be modified to target other diseases, such as inflammatory disorders or infectious diseases. The flexibility offered by the azetidine ring allows for the introduction of various substituents, enabling fine-tuning of biological activity.

In conclusion, N-(4-Ethoxy)-3-fluorobenzenesulfonyl)-azetidinyl)-pyrimidinamide (CAS No. 2034552 89 9) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and preliminary biological activity make it an attractive candidate for further investigation. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play a valuable role in the development of next-generation therapeutics.